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Compound of Interest

Compound Name: AG 1295

Cat. No.: B1665054 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for the handling of AG 1295. The information is

compiled to ensure the safety of researchers, scientists, and drug development professionals in

a laboratory setting.

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS) from Cayman Chemical, AG 1295 is not classified

as a hazardous substance according to the Globally Harmonized System (GHS).[1] However,

as with any research chemical, it is crucial to handle it with care as the toxicological properties

may not be fully elucidated. The usual precautionary measures for handling chemicals should

be followed.[1]

General Safety Precautions:

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2]

Wash hands thoroughly after handling the compound.[2]

Ensure adequate ventilation in the work area.

Avoid raising dust when working with the solid form.
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While the SDS indicates that some specific PPE may not be required under normal handling,

best practices in a laboratory setting involving research chemicals warrant a comprehensive

approach to personal protection.

PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from accidental

splashes of solutions or

contact with the solid powder.

Hand Protection

Impermeable and chemical-

resistant gloves (e.g., nitrile).

The glove material has to be

impermeable and resistant to

the product.[1]

Prevents direct skin contact.

The exact breakthrough time

of the glove material should be

confirmed with the glove

manufacturer.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Not generally required for

small quantities in a well-

ventilated area.[1] Use a

NIOSH-approved respirator if

dust is generated or if working

in a poorly ventilated space.

Minimizes the risk of inhaling

the compound, particularly in

its powdered form.

Operational Plan for Handling AG 1295
This section provides a step-by-step guide for the safe handling of AG 1295 from receipt to

disposal.

1. Preparation and Weighing:

Conduct all manipulations of the solid compound in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation risk.

Before weighing, ensure the analytical balance is clean and calibrated.

Use appropriate weighing paper or a container to avoid contaminating the balance.
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2. Solution Preparation:

AG 1295 is supplied as a crystalline solid.[2]

It is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide (DMF).[2]

When preparing stock solutions, add the solvent to the vial containing the AG 1295 powder

slowly to avoid splashing.

If creating an aqueous solution, first dissolve AG 1295 in DMF and then dilute with the

aqueous buffer of choice.[2] Aqueous solutions are not recommended for storage for more

than one day.[2]

3. Storage:

Store AG 1295 as a crystalline solid at -20°C.[2]

Keep the container tightly sealed.

Disposal Plan
Proper disposal of AG 1295 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Must not be disposed of with household garbage.[3] Do not allow the

product to reach the sewage system.[3] Dispose of the waste material according to official

local, state, and federal regulations.

Contaminated Materials: Any materials that have come into contact with AG 1295, such as

pipette tips, gloves, and weighing paper, should be considered chemical waste and disposed

of accordingly.

Empty Containers: Uncleaned packaging should be disposed of according to official

regulations.[3]

Experimental Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14529.pdf
https://cdn.caymanchem.com/cdn/insert/14529.pdf
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14529.pdf
https://cdn.caymanchem.com/cdn/insert/14529.pdf
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14529.pdf
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/29962m.pdf
https://cdn.caymanchem.com/cdn/msds/29962m.pdf
https://www.benchchem.com/product/b1665054?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/29962m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the standard workflow for handling AG 1295 in a laboratory

setting, from initial preparation to final disposal.
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Click to download full resolution via product page

AG 1295 Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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